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Introduction
N-Octylzinc bromide is an organozinc reagent of significant interest in organic synthesis,

particularly in cross-coupling reactions for the formation of carbon-carbon bonds. As with many

organometallic compounds, its utility is matched by a distinct set of handling requirements and

potential hazards. This guide, compiled for the discerning researcher, offers an in-depth

perspective on the material safety data of N-Octylzinc bromide. In the frequent absence of a

dedicated Material Safety Data Sheet (MSDS) for such in situ or specialized reagents, this

document synthesizes critical safety information from its precursors—1-bromooctane and zinc

bromide—and the general class of organozinc and related organometallic reagents. The

causality behind each safety recommendation is elucidated to empower researchers with not

just protocols, but a deep-seated understanding of the principles of safe practice.

I. Hazard Identification and Synthesis Profile
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N-Octylzinc bromide is typically prepared from 1-bromooctane and activated zinc metal. The

resulting reagent inherits and transforms the hazard profiles of its components.

Inferred GHS Classification
While a specific GHS classification for N-Octylzinc bromide is not established, a composite

hazard profile can be inferred:

Flammable Liquids/Solids: The solvent used for the synthesis (typically THF or diethyl ether)

is highly flammable. The reagent itself may be pyrophoric, igniting spontaneously on contact

with air, a common characteristic of organometallic compounds.[1][2][3]

Substances which, in contact with water, emit flammable gases: Organozinc reagents react

exothermically with water and other protic sources to release flammable alkanes (octane in

this case).[4][5]

Skin Corrosion/Irritation: Based on the properties of zinc bromide, the reagent is expected to

be corrosive to skin and mucous membranes.[6][7]

Serious Eye Damage/Eye Irritation: Zinc bromide is known to cause severe eye damage.[6]

[7][8]

Specific Target Organ Toxicity (Single Exposure): Inhalation of solvent vapors or aerosols of

the reagent may cause respiratory irritation and central nervous system effects.

Hazardous to the Aquatic Environment (Acute and Chronic): Both 1-bromooctane and zinc

bromide are toxic to aquatic life with long-lasting effects.[6][9][10][11]

II. Physicochemical and Toxicological Data
Summary
The following tables summarize the key data for the precursors of N-Octylzinc bromide, which

inform its safe handling.

Table 1: Physicochemical Properties of Precursors
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Property 1-Bromooctane Zinc Bromide

CAS Number 111-83-1 7699-45-8

Molecular Formula C8H17Br ZnBr2

Molecular Weight 193.13 g/mol 225.19 g/mol

Appearance Colorless to light yellow liquid White crystalline powder

Boiling Point 201 °C 697 °C

Melting Point -55 °C 394 °C

Flash Point 78 °C
Not applicable (non-flammable

solid)

Solubility
Insoluble in water; soluble in

organic solvents
Soluble in water, alcohol, ether

Table 2: Toxicological Profile of Precursors

Hazard 1-Bromooctane Zinc Bromide

Oral Toxicity
LD50 (dermal, rabbit): 8880

mg/kg[10]
Harmful if swallowed.[6]

Inhalation
May cause respiratory

irritation.

Dust may irritate the

respiratory tract.

Skin Contact May cause skin irritation.

Causes severe skin burns.[6]

[7][8] May cause an allergic

skin reaction.[6]

Eye Contact May cause eye irritation.
Causes serious eye damage.

[6][7][8]

Carcinogenicity
No component is identified as

a carcinogen.[9]

No component is identified as

a carcinogen.
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III. Engineering Controls and Personal Protective
Equipment (PPE)
The primary principle for handling N-Octylzinc bromide is strict exclusion of air and moisture.

[12][13][14]

Engineering Controls: The First Line of Defense
Fume Hood: All manipulations must be conducted in a certified chemical fume hood to

manage flammable vapors and potential aerosols.[15]

Inert Atmosphere: A glovebox or Schlenk line is mandatory to provide an inert atmosphere

(argon or nitrogen) and prevent contact with air and moisture.[4][16]

Ventilation: The fume hood should have adequate ventilation. Ensure that eyewash stations

and safety showers are readily accessible.[17]

Personal Protective Equipment (PPE): The Essential
Barrier

Eye and Face Protection: Chemical safety goggles and a face shield are required.[18]

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile or neoprene) and

inspect them before each use.[17] For extended contact, consider heavier-duty gloves.

Skin and Body Protection: A flame-resistant lab coat is essential.[18] Long-sleeved clothing

and closed-toe shoes are mandatory.[17]

Respiratory Protection: If there is a risk of aerosol generation and engineering controls are

insufficient, a respirator with an appropriate cartridge may be necessary.

IV. Safe Handling, Storage, and Experimental
Protocols
Workflow for Safe Handling of N-Octylzinc Bromide
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Safe Handling Workflow for N-Octylzinc Bromide

Preparation

Transfer

Reaction

Cleanup and Disposal

Don Appropriate PPE

Work in Fume Hood under Inert Atmosphere

Use Oven-Dried Glassware

Use Syringe or Cannula Transfer

Add Reagent Slowly to Reaction Mixture

Maintain Temperature Control

Quench Reaction Carefully

Deactivate Residual Reagent

Dispose of Waste According to Regulations
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N-Octylzinc Bromide Spill Response

Spill Detected

Evacuate Immediate Area Alert Supervisor and Safety Officer

Don Appropriate PPE (if safe to do so)

Contain Spill with Inert Absorbent (e.g., sand, vermiculite)

If Ignition Occurs, Use Dry Powder Extinguisher (Class D)

If Fire

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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